Cas no 1183080-15-0 (2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one)

• Product Name: 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one
• CAS No: 1183080-15-0
• MF: C₈H₁₁ClF₃NO
• MW: 229.62725186348
• CID: 5055235
• Update Time: 2025-06-26

2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[3-(trifluoromethyl)piperidin-1-yl]ethan-1-one
• 2-Chloro-1-(3-(trifluoromethyl)piperidin-1-yl)ethanone
• 2-chloro-1-[3-(trifluoromethyl)piperidin-1-yl]ethanone
• NE39054
• Z291278752
• 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one

• Inchi： 1S/C8H11ClF3NO/c9-4-7(14)13-3-1-2-6(5-13)8(10,11)12/h6H,1-5H2
• InChI Key： FUQMJOAWCZVPQW-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C(F)(F)F)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Additional information on 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one

Introduction to 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one (CAS No: 1183080-15-0)

2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1183080-15-0, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of both chloro and trifluoromethyl substituents in its molecular framework imparts distinct reactivity and binding characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one consists of a piperidine ring substituted at the 3-position with a trifluoromethyl group, further functionalized with a chloroacetyl moiety at the 1-position. This arrangement creates a versatile scaffold that can be modified through various chemical transformations, enabling its use in the synthesis of more complex pharmacophores. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of piperidine-based derivatives due to their prevalence in bioactive molecules. Studies have shown that piperidine rings can serve as effective pharmacophores in the design of drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The compound 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of the chloroacetyl group and the lipophilicity provided by the trifluoromethyl moiety, researchers can design molecules that selectively inhibit aberrant kinase activity. Preliminary studies have indicated that derivatives of 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one exhibit inhibitory effects on certain kinases, suggesting its utility as a lead compound for drug development.

The influence of the trifluoromethyl group on the electronic properties of the molecule cannot be overstated. This substituent not only increases lipophilicity but also modulates hydrogen bonding interactions, which are essential for receptor binding. In drug discovery, such properties are highly desirable as they can enhance both potency and selectivity. The chloroacetyl group further contributes to these interactions by providing a site for further functionalization or by participating directly in hydrogen bonding or ionic interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of compounds like 2-Chloro-1-3-(trifluoromethyl)piperidin-1-ylethan-1-one. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for clinical development.

The synthesis of 2-Chloro-1-3-(trifluoromethyl)piperidin-1-yethanone involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions, but modern synthetic methodologies have made this process more accessible. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups bearing trifluoromethyl moieties efficiently. Similarly, nucleophilic substitution reactions can be used to introduce other functional groups at strategic positions within the molecule.

The potential applications of this compound extend beyond kinase inhibition. Its structural features make it a suitable candidate for developing treatments against other diseases as well. For example, modifications at the piperidine ring could lead to compounds with antiviral or anti-inflammatory properties. Additionally, the presence of both chloro and trifluoromethyl groups provides multiple sites for derivatization, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

In conclusion,2-Chloro-1-(trifluoromethyl)-3-piperidinylmethanone (CAS No: 118308015) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.